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Compound of Interest

Compound Name: 6-Hydroxyhexanal

Cat. No.: B3051487

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
characteristics of 6-hydroxyhexanal (CAS No. 34067-76-0). It includes quantitative data,
detailed experimental protocols for its synthesis, and diagrams illustrating its key chemical
pathways and experimental workflows.

Structural and Molecular Characteristics

6-Hydroxyhexanal, with the molecular formula CeH1202, is an aliphatic organic compound
containing both a hydroxyl (-OH) and an aldehyde (-CHO) functional group.[1][2] Its structure
consists of a six-carbon chain with the aldehyde group at position 1 and the hydroxyl group at
position 6.[1] This bifunctional nature makes it a versatile intermediate in organic synthesis.[3]
The molecular weight of 6-hydroxyhexanal is 116.16 g/mol .[1][2][3] The presence of the
hydroxyl group introduces polarity, which enhances its solubility in polar solvents such as water.

[113]

Table 1: Chemical Identifiers for 6-Hydroxyhexanal
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Identifier Value Source

CAS Number 34067-76-0 [2][4]

Molecular Formula CeH1202 [1][2][5][6]

Molecular Weight 116.16 g/mol [1112]131[5]

IUPAC Name 6-hydroxyhexanal [1112]
InChI=1S/C6H1202/c7-5-3-1-

InChl [1][6]
2-4-6-8/h5,8H,1-4,6H2
FPFTWHJPEMPAGE-

InChliKey [2][6]
UHFFFAOYSA-N

SMILES C(CCc=0)cco [1][6]

Physicochemical Properties

The physical and chemical properties of 6-hydroxyhexanal are summarized below. These

properties are crucial for its handling, storage, and application in various chemical reactions.

The compound should be stored in a freezer under an inert atmosphere to maintain stability.[2]

Table 2: Key Physicochemical Properties of 6-Hydroxyhexanal
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Property Value Source
Density ~0.949 g/cm3 [21[41[7]
Boiling Point 200.2 °C at 760 mmHg 21141071
Flash Point 78.4 °C [41[7]
Vapor Pressure 0.0815 mmHg at 25°C [4171
Refractive Index 1.429 [11[7]
LogP (Partition Coefficient) -0.04 t0 0.738 [117]
Solubility Soluble in polar solvents (e.g., ae
water)
Melting Point Not Reported [31[5]

Spectral Information

Detailed spectral data is essential for the structural elucidation and purity assessment of 6-
hydroxyhexanal.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR provide detailed
information about the molecular structure and connectivity of the compound.[2]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional
groups, primarily the aldehyde (C=0) and hydroxyl (O-H) stretching vibrations.[2]

e Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-
MS) can be used for the identification and quantification of 6-hydroxyhexanal.[2] Predicted
collision cross-section (CCS) values for various adducts have been calculated.[6]

Note: Specific spectral data (peak shifts, frequencies) for 6-hydroxyhexanal can be found in
spectral databases such as the Spectral Database for Organic Compounds (SDBS) and
commercial libraries from providers like Wiley.[8][9]

Chemical Reactivity and Pathways
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6-Hydroxyhexanal's reactivity is defined by its two functional groups. The aldehyde is prone to
oxidation and nucleophilic addition, while the hydroxyl group can undergo various reactions
typical of alcohols.[2][3]

o Oxidation: It can be oxidized to form 6-hydroxyhexanoic acid or, under stronger conditions,
adipic acid, a key precursor for nylon-6,6.[1] This transformation can be achieved using
molecular oxygen and gold-based or palladium-supported catalysts.[1]

e Reduction: The aldehyde group can be reduced to a primary alcohol, yielding 1,6-
hexanediol.[2] In biological systems, this reduction is facilitated by alcohol dehydrogenases.

[1]

» Biomass Valorization: 6-Hydroxyhexanal is a key intermediate in the acid-catalyzed
conversion of biomass.[2] Its derivative, 2,5-dioxo-6-hydroxyhexanal (DHH), is a known
intermediate in the formation of humins, which are undesirable byproducts in biorefinery
processes.[2]

Key Chemical Transformations
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Caption: Key chemical transformations involving 6-hydroxyhexanal.
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Experimental Protocols

Several methods have been developed for the synthesis of 6-hydroxyhexanal. The choice of
method depends on the desired yield, selectivity, and sustainability requirements.

This method achieves selective oxidation of one primary alcohol group.

Catalyst Preparation: A palladium-supported catalyst, such as Pd on hydroxyapatite
(Pd/HAP), is prepared.

o Reaction Setup: The reaction is conducted in an aqueous medium under base-free
conditions to prevent side reactions like aldol condensation.[2]

o Oxidation: 1,6-hexanediol is oxidized at a controlled temperature (e.g., 70°C).[1] The basicity
of the HAP support helps stabilize intermediates.[1]

o Workup and Purification: After the reaction, the catalyst is filtered off, and the product is
isolated from the aqueous solution and purified, typically by chromatography.

Recovered
Catalyst

SEiE Reaction Vessel
1,6-Hexanediol (Aqueous, Base-free, 70°C) Filtration

+ Pd/HAP Catalyst

Purification End:
(e.g., Chromatography) Pure 6-Hydroxyhexanal

Click to download full resolution via product page
Caption: Workflow for the synthesis of 6-hydroxyhexanal via catalytic oxidation.

This protocol uses (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPOQO) as a catalyst for selective
oxidation.

o Reagents: The substrate (a diol), TEMPO catalyst, a co-oxidant (e.g., sodium hypochlorite),
KBr, and NaHCO:s are required.[1]
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» Reaction Conditions: The reaction is typically run in a biphasic solvent system (e.g.,
dichloromethane/water) at a low temperature (e.g., 0°C) to control selectivity.

e Procedure: The diol is dissolved in the organic solvent with TEMPO and KBr. The aqueous
solution of NaHCOs and the co-oxidant is added slowly while maintaining the temperature.

» Quenching and Extraction: The reaction is quenched with a reducing agent (e.g., sodium
thiosulfate). The organic layer is separated, washed, dried, and concentrated.

 Purification: The crude product is purified by column chromatography to yield pure 6-
hydroxyhexanal. This method effectively prevents over-oxidation to the carboxylic acid.[1]

This biotechnological approach offers a sustainable alternative using enzymes.

e Enzyme and Substrate: A carboxylate reductase (CAR) enzyme is used to reduce 6-
hydroxyhexanoic acid.[1]

o Cofactors: The reaction requires a cofactor, typically NADPH, and a system for its
regeneration.

o Reaction Buffer: The reaction is performed in a suitable buffer (e.g., phosphate buffer) at an
optimal pH and temperature for the specific CAR enzyme.

 Incubation: 6-hydroxyhexanoic acid is incubated with the enzyme and cofactor regeneration
system. Conversion efficiencies can reach up to 90%.[1]

e Product Isolation: The product is extracted from the reaction mixture and purified.
Applications and Relevance
6-Hydroxyhexanal is a valuable molecule with applications in several fields:

o Chemical Synthesis: It serves as a versatile building block for producing bioactive molecules,
macrolactones, and juvenile hormone analogs.[1][3]

e Polymer Industry: It is a direct precursor to adipic acid, a monomer used in the production of
nylon.[1] Its synthesis from renewable feedstocks aligns with green chemistry principles.[1]
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o Biomedical Research: As a product of lipid peroxidation, hydroxylated aldehydes like 6-
hydroxyhexanal can serve as biomarkers for oxidative stress.[3]

» Flavor and Fragrance: Aldehydes and their derivatives are used in the formulation of flavors
and perfumes to impart fresh or fruity notes.[3]
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Caption: Logical relationships of 6-hydroxyhexanal's properties and uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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